Cas no 13153-19-0 (Inosine,6-S-2-propenyl-6-thio- (9CI))
13153-19-0 structure
Product Name:Inosine,6-S-2-propenyl-6-thio- (9CI)
CAS No:13153-19-0
MF:C13H16N4O4S
MW:324.355541229248
CID:140697
PubChem ID:236667
Update Time:2025-04-19
Inosine,6-S-2-propenyl-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Inosine,6-S-2-propenyl-6-thio- (9CI)
- 2-(hydroxymethyl)-5-(6-prop-2-enylsulfanylpurin-9-yl)oxolane-3,4-diol
- NCI60_003714
- 9H-Purine, 6-(allylthio)-9-.beta.-D-ribofuranosyl-
- SCHEMBL19410852
- 9H-Purine,6-(2-propenylthio)-9-.beta.-D-ribfuranosyl-
- NSC-39367
- DTXSID00284863
- CHEMBL1993255
- 9-pentofuranosyl-6-(prop-2-en-1-ylsulfanyl)-9h-purine
- NSC39367
- 13153-19-0
-
- Inchi: 1S/C13H16N4O4S/c1-2-3-22-12-8-11(14-5-15-12)17(6-16-8)13-10(20)9(19)7(4-18)21-13/h2,5-7,9-10,13,18-20H,1,3-4H2
- InChI Key: MESFUVRJGABYOW-UHFFFAOYSA-N
- SMILES: S(CC=C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 324.08938
- Monoisotopic Mass: 324.08922618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 113.52
Inosine,6-S-2-propenyl-6-thio- (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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